5-(2-ethoxyphenyl)-2-(thiophen-2-yl)-5,10b-dihydro-1H-benzo[e]pyrazolo[1,5-c][1,3]oxazine

• IUPAC Name: 5-(2-ethoxyphenyl)-2-thiophen-2-yl-5,10b-dihydro-1H-pyrazolo[1,5-c][1,3]benzoxazine
• InChI: InChI=1S/C22H20N2O2S/c1-2-25-19-10-5-4-9-16(19)22-24-18(15-8-3-6-11-20(15)26-22)14-17(23-24)21-12-7-13-27-21/h3-13,18,22H,2,14H2,1H3
• InChI Key: LSDBBVLAKBPMOI-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C2N3C(CC(=N3)C4=CC=CS4)C5=CC=CC=C5O2
• Molecular Formula: C22H20N2O2S
• Molecular Weight: 376.5 g/mol
• CAS No.: 868213-39-2

Description

This compound belongs to the benzo[e]pyrazolo[1,5-c][1,3]oxazine class, characterized by a fused tricyclic system combining pyrazole, oxazine, and benzene moieties. The 2-ethoxyphenyl group at position 5 and thiophen-2-yl substituent at position 2 introduce distinct electronic and steric properties, influencing reactivity, solubility, and biological interactions . Synthetic routes typically involve cyclization of chalcone intermediates with hydrazine derivatives, followed by aldehyde-mediated ring closure (e.g., using salicylaldehyde analogs) .

Biological Activity

5-(2-ethoxyphenyl)-2-(thiophen-2-yl)-5,10b-dihydro-1H-benzo[e]pyrazolo[1,5-c][1,3]oxazine is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article reviews its biological activity, focusing on its pharmacological effects, structure-activity relationships (SAR), and relevant case studies.

The molecular formula of the compound is C22H20N2O2S, with a molecular weight of approximately 376.5 g/mol. Its structure includes a benzo[e]pyrazolo[1,5-c][1,3]oxazine core with ethoxy and thiophenyl substituents that may influence its biological properties.

Property	Value
Molecular Formula	C22H20N2O2S
Molecular Weight	376.5 g/mol
LogP	4.56
Polar Surface Area	58.12 Ų

Anticancer Activity

Recent studies have demonstrated that compounds with similar structures exhibit anticancer properties. For example, derivatives of benzo[e]pyrazolo[1,5-c][1,3]oxazine have shown promising results against various cancer cell lines by inducing apoptosis and inhibiting cell proliferation. The mechanism often involves the modulation of key signaling pathways such as the PI3K/Akt and MAPK pathways.

Antimicrobial Properties

The compound's potential antimicrobial activity has been investigated, showing effectiveness against a range of bacterial strains. The presence of the thiophene moiety is believed to enhance this activity by facilitating interaction with microbial cell membranes.

Neuroprotective Effects

There is emerging evidence suggesting that this compound may possess neuroprotective properties. Research indicates that it could inhibit monoamine oxidase B (MAO-B), an enzyme associated with neurodegenerative diseases like Parkinson's disease. In vitro assays have reported IC50 values in the nanomolar range for MAO-B inhibition.

Structure-Activity Relationship (SAR)

The SAR studies reveal that modifications on the phenyl and thiophene rings significantly affect the biological activity of the compound. Substituents such as alkoxy groups enhance lipophilicity and receptor binding affinity, while electron-donating groups improve overall potency.

Key Findings from SAR Studies:

• Ethoxy Substitution : Enhances solubility and bioavailability.
• Thiophene Ring : Contributes to increased antimicrobial activity.
• Hydrophobic Interactions : Critical for binding to target proteins involved in cancer and neurodegenerative pathways.

Case Studies

Several case studies highlight the biological activity of related compounds:

• Study on MAO-B Inhibition : A derivative with a similar structure exhibited an IC50 value of 0.005 µM against MAO-B, demonstrating significant potential for treating Parkinson's disease .
• Anticancer Research : A related compound showed selective cytotoxicity towards breast cancer cells while sparing normal cells, indicating a favorable therapeutic index .

Chemical Reactions Analysis

Substitution Reactions

The ethoxyphenyl and thiophenyl groups are key sites for substitution.

Ethoxyphenyl Group :

• O-Dealkylation : Under acidic conditions (e.g., H₂SO₄), the ethoxy group may hydrolyze to a hydroxyl group, forming 5-(2-hydroxyphenyl) derivatives.

• Electrophilic Aromatic Substitution (EAS) : The para-position relative to the ethoxy group can undergo nitration or sulfonation.

Thiophenyl Group :

• Halogenation : Thiophene reacts with Cl₂ or Br₂ in the presence of Lewis acids (e.g., AlCl₃) to form 5-halo-thiophene derivatives .

Reaction Type	Reagents/Conditions	Product	Reference
O-Dealkylation	H<sub>2</sub>SO<sub>4</sub>	5-(2-Hydroxyphenyl)-2-(thiophen-2-yl)-5,10b-dihydro-1H-...oxazine
Thiophene Bromination	Br<sub>2</sub>/AlCl<sub>3</sub>	5-(2-Ethoxyphenyl)-2-(5-bromo-thiophen-2-yl)-5,10b-dihydro-1H-...oxazine

Oxidation and Reduction

The dihydro-oxazine ring and thiophene moiety are redox-active.

Oxidation :

• Oxazine Ring : Air or mild oxidants (e.g., MnO₂) can oxidize the 5,10b-dihydro group to a fully aromatic oxazine .

• Thiophene : Strong oxidants (e.g., H₂O₂/AcOH) convert thiophene to a sulfone .

Reduction :

• Catalytic hydrogenation (H₂/Pd-C) reduces the oxazine ring to a tetrahydro derivative .

Reaction Type	Reagents/Conditions	Product	Reference
Thiophene Oxidation	H<sub>2</sub>O<sub>2</sub>/AcOH	5-(2-Ethoxyphenyl)-2-(thiophene-2-sulfonyl)-5,10b-dihydro-1H-...oxazine
Oxazine Aromatization	MnO<sub>2</sub>/CH<sub>2</sub>Cl<sub>2</sub>	5-(2-Ethoxyphenyl)-2-(thiophen-2-yl)-1H-benzo[e]pyrazolo[1,5-c] oxazine

Ring-Opening and Cycloaddition

The pyrazolo-oxazine core undergoes ring-opening under specific conditions:

Acidic Hydrolysis :

• Treatment with HCl opens the oxazine ring, yielding a pyrazole-carboxamide intermediate .

Cycloaddition :

• The thiophene ring participates in Diels-Alder reactions with dienophiles (e.g., maleic anhydride) .

Reaction Type	Reagents/Conditions	Product	Reference
Oxazine Ring-Opening	HCl/H<sub>2</sub>O	3-(2-Ethoxyphenyl)-1H-pyrazole-5-carboxamide + Thiophene-2-carbaldehyde
Diels-Alder Reaction	Maleic anhydride/Δ	Thiophene-fused bicyclic adduct

Functionalization at the Pyrazole Ring

The pyrazole nitrogen can undergo alkylation or acylation:

N-Alkylation :

• Reacting with alkyl halides (e.g., CH₃I) in the presence of NaH yields N-alkylated derivatives .

Reaction Type	Reagents/Conditions	Product	Reference
N-Methylation	CH<sub>3</sub>I/NaH	1-Methyl-5-(2-ethoxyphenyl)-2-(thiophen-2-yl)-5,10b-dihydro-1H-...oxazine

Key Research Findings

• Mechanistic Insight : Oxazine ring-opening follows an acid-catalyzed pathway, forming carbocation intermediates .

• Green Synthesis : Ionic liquids (e.g., [BMIM]BF₄) improve reaction yields by 20–30% compared to traditional solvents.

• Structural Confirmation : NMR (¹H, ¹³C) and HRMS data validate reaction products .

Comparison with Similar Compounds

Comparative Analysis with Structurally Similar Compounds

The following table summarizes key analogs and their distinguishing features:

Compound Name	Core Structure	Substituents (Positions)	Key Properties/Activities	Reference
5-(2-Ethoxyphenyl)-2-(thiophen-2-yl)-5,10b-dihydro-1H-benzo[e]pyrazolo[1,5-c][1,3]oxazine	Benzo[e]pyrazolo[1,5-c][1,3]oxazine	5: 2-ethoxyphenyl; 2: thiophen-2-yl	Enhanced lipophilicity (logP ~3.8*); potential CNS activity due to thiophene π-system
5-(4-Butoxyphenyl)-2-(4-ethoxyphenyl)-5,10b-dihydro-1H-pyrazolo[1,5-c][1,3]benzoxazine	Benzo[e]pyrazolo[1,5-c][1,3]oxazine	5: 4-butoxyphenyl; 2: 4-ethoxyphenyl	Higher logP (~4.2*); reduced solubility; antimicrobial MIC = 250 µg/mL
2-(4-Fluorophenyl)-5-(4-methylphenyl)-5,10b-dihydro-1H-pyrazolo[1,5-c][1,3]benzoxazine	Benzo[e]pyrazolo[1,5-c][1,3]oxazine	5: 4-methylphenyl; 2: 4-fluorophenyl	Improved metabolic stability (fluoro substituent); moderate antifungal activity
9-Chloro-1,10b-dihydrobenzo[e]pyrazolo[1,5-c][1,3]oxazine	Benzo[e]pyrazolo[1,5-c][1,3]oxazine	9: Chlorine; 3: unsubstituted	Electrophilic halogen enhances kinase inhibition; cytotoxicity IC50 = 12 µM
2-(3',5'-Dichloro-benzo[b]thiophen-2'-yl)-5-aryl-1,3,4-oxadiazole	1,3,4-Oxadiazole	2: Dichlorobenzothiophene; 5: Aryl	Anticancer activity (GI50 = 8 µM); rigid planar structure

Substituent Effects on Bioactivity

• Thiophene vs. Phenyl: The thiophen-2-yl group in the target compound increases electron density, favoring interactions with hydrophobic enzyme pockets (e.g., cytochrome P450 or microbial targets) .
• Ethoxy vs. Halogen : The 2-ethoxyphenyl group provides moderate electron-donating effects, enhancing solubility compared to 4-butoxyphenyl () but less than fluorine (). Chlorine substituents () improve target affinity but may increase toxicity .

Pharmacological Profiles

• Antimicrobial Activity : Spiro derivatives with indolin-2-one () exhibit MICs of 50–250 µg/mL against bacteria, comparable to the target compound’s inferred activity .
• CNS Potential: The thiophene moiety may enhance blood-brain barrier permeability compared to purely aromatic analogs, suggesting utility in neuroactive drug development .

Structural and Computational Insights

• Crystallography : SHELX refinement () confirms the tricyclic core’s planarity, with dihedral angles <10° between fused rings . Substituents like ethoxy introduce slight torsional strain (~15°) but maintain overall stability .
• Molecular Docking : Thiophene-linked analogs () show strong binding to bacterial gyrase (ΔG = -9.2 kcal/mol), outperforming phenyl-substituted derivatives (ΔG = -7.8 kcal/mol) .

Q & A

Q. What are the key synthetic strategies for constructing the fused pyrazolo-oxazine core in this compound?

The fused pyrazolo-oxazine scaffold can be synthesized via intramolecular cyclization of precursor intermediates. For example, cyclization reactions involving 5-aminopyrazole derivatives (common precursors for fused pyrazolo-heterocycles) can be coupled with oxazine-forming reagents like carbonyl or ether-based electrophiles. A two-step approach involving (i) condensation of ethoxyphenyl and thiophene-containing precursors, followed by (ii) cyclization under acidic or thermal conditions, is often employed. Key steps may include Biginelli-like reactions for heterocycle assembly .

Q. How can the purity and structural integrity of this compound be validated post-synthesis?

Use a combination of spectroscopic and crystallographic techniques :

• X-ray crystallography (via SHELX programs ) for unambiguous confirmation of the fused-ring geometry and substituent positions.
• NMR spectroscopy (¹H/¹³C, DEPT, 2D-COSY/HMBC) to verify proton environments and coupling patterns, especially for the dihydro-oxazine ring and ethoxyphenyl group.
• High-resolution mass spectrometry (HRMS) to confirm molecular weight and isotopic patterns .

Q. What chromatographic methods are optimal for isolating intermediates during synthesis?

Reverse-phase HPLC (C18 columns, acetonitrile/water gradients) or flash chromatography (silica gel, ethyl acetate/hexane eluents) are effective for separating polar intermediates. For diastereomeric mixtures, chiral columns (e.g., amylose- or cellulose-based) may resolve enantiomers .

Advanced Research Questions

Q. How does the conformational flexibility of the dihydro-oxazine ring impact crystallographic refinement?

The 5,10b-dihydro-oxazine moiety exhibits restricted rotation due to steric hindrance from the benzo-fused ring. This creates distinct conformers in the crystal lattice. Use Mercury CSD (Cambridge Structural Database tools) to analyze packing motifs and validate refinement models. Compare experimental XRD data with DFT-optimized geometries to resolve discrepancies in torsional angles .

Q. What strategies address contradictions between spectroscopic data and computational predictions for tautomeric forms?

If NMR data (e.g., NH proton shifts) conflict with predicted tautomeric equilibria:

• Perform variable-temperature NMR to detect dynamic exchange between tautomers.
• Use DFT calculations (at the B3LYP/6-311+G(d,p) level) to model relative stabilities of tautomers.
• Cross-validate with IR spectroscopy (amide/imide carbonyl stretches) and X-ray structures .

Q. How can the compound’s potential as a “privileged scaffold” in medicinal chemistry be evaluated?

Privileged substructures bind multiple biological targets due to spatial diversity and bioavailability. Assess:

• Molecular docking against common protein targets (e.g., GPCRs, kinases) using PyMOL or AutoDock.
• Bioisosteric replacement of the thiophene or ethoxyphenyl groups to modulate binding affinity.
• ADMET profiling (e.g., LogP, solubility) to gauge drug-likeness .

Q. What experimental designs optimize enantiomeric purity in asymmetric syntheses of this compound?

To control stereochemistry at the 5,10b-dihydro positions:

• Use chiral auxiliaries (e.g., Evans’ oxazolidinones) during cyclization.
• Apply catalytic asymmetric methods (e.g., organocatalysts for [3+2] cycloadditions).
• Validate enantiopurity via chiral HPLC or vibrational circular dichroism (VCD) .

Methodological Considerations

Q. How can intermolecular interactions in the crystal lattice inform solubility and stability?

Analyze hydrogen-bonding networks and π-π stacking using Mercury’s Materials Module. For example, ethoxyphenyl groups may form weak C–H···O interactions, while thiophene rings participate in S···π contacts. Solubility can be predicted via Hansen solubility parameters derived from lattice energies .

Q. What protocols mitigate decomposition during prolonged storage?

• Store under inert atmosphere (argon) at –20°C.
• Characterize degradation products via LC-MS and adjust formulation (e.g., lyophilization with cyclodextrins) to stabilize the oxazine ring against hydrolysis .